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Compound of Interest

Compound Name: Ned K

Cat. No.: B1191972 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount when handling chemical compounds. This document provides essential, immediate

safety and logistical information for the handling of Ned-K, a NAADP (Nicotinic Acid Adenine

Dinucleotide Phosphate) inhibitor. The following procedural guidance is designed to answer

specific operational questions, covering personal protective equipment (PPE), handling and

storage, disposal, and accidental exposure measures.
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Identifier Value

Compound Name Ned-K

Synonym

(1R,3S)-1-(3-((4-(2-Cyanophenyl)piperazin-1-

yl)methyl)-4-methoxyphenyl)-2,3,4,9-tetrahydro-

1H-pyrido[3,4-b]indole-3-carboxylic acid

CAS Number 2250019-90-8

Molecular Formula C₃₁H₃₁N₅O₃

Molecular Weight 521.61 g/mol

Form Powder

Color White to beige

Solubility Soluble in DMSO to 50 mM

Storage Temperature -20°C

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Ned-K. The following table

summarizes the recommended personal protective equipment.

Protection Type Specification Purpose

Eye Protection
Chemical safety goggles or

glasses.

Protects eyes from splashes

and dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact with the

compound.

Body Protection Laboratory coat.
Protects skin and clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary

for large quantities or when

generating dust.

Minimizes inhalation of the

compound.
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Handling and Storage Procedures
Handling:

Engineering Controls: Handle Ned-K in a well-ventilated area, preferably in a chemical fume

hood, to minimize inhalation exposure.

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the handling area. Wash hands thoroughly after handling.

Dust Control: As Ned-K is a powder, take precautions to avoid dust formation. Use

appropriate tools for weighing and transferring the compound.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep at the recommended storage temperature of -20°C.

Protect from light and moisture.

Disposal Plan
Dispose of Ned-K and any contaminated materials in accordance with local, state, and federal

regulations.

Unused Compound: Dispose of as hazardous chemical waste. Do not discard into the

environment.

Contaminated Materials: Any materials that have come into contact with Ned-K, such as

gloves, weighing paper, and pipette tips, should be considered contaminated and disposed

of as hazardous waste.

Empty Containers: Rinse empty containers thoroughly and dispose of them according to

institutional guidelines.

Accidental Exposure Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

In case of contact, immediately wash skin with

soap and plenty of water. Remove contaminated

clothing and shoes. Seek medical attention if

irritation develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Spillage and Leak Procedures
Small Spills: Carefully sweep up the spilled material, avoiding dust generation, and place it in

a sealed container for disposal. Clean the spill area with a suitable solvent.

Large Spills: Evacuate the area and prevent entry. Wear appropriate PPE and follow

institutional protocols for large chemical spills.

Experimental Workflow for Handling Ned-K
The following diagram illustrates a typical workflow for handling Ned-K in a laboratory setting,

from preparation to disposal.
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Caption: A diagram illustrating the safe handling workflow for Ned-K.
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To cite this document: BenchChem. [Essential Safety and Handling Protocols for Ned-K].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191972#personal-protective-equipment-for-
handling-ned-k]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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